Cas no 1600670-77-6 (2-Oxiranecarboxylic acid, 3-methyl-3-(4,4,4-trifluorobutyl)-, methyl ester)

• Product Name: 2-Oxiranecarboxylic acid, 3-methyl-3-(4,4,4-trifluorobutyl)-, methyl ester
• CAS No: 1600670-77-6
• MF: C₉H₁₃F₃O₃
• MW: 226.192933797836
• CID: 5275067
• Update Time: 2025-10-05

2-Oxiranecarboxylic acid, 3-methyl-3-(4,4,4-trifluorobutyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Oxiranecarboxylic acid, 3-methyl-3-(4,4,4-trifluorobutyl)-, methyl ester

• Inchi： 1S/C9H13F3O3/c1-8(4-3-5-9(10,11)12)6(15-8)7(13)14-2/h6H,3-5H2,1-2H3
• InChI Key： WKDHYPAOBBESMI-UHFFFAOYSA-N
• SMILES： O1C(C)(CCCC(F)(F)F)C1C(OC)=O

Additional information on 2-Oxiranecarboxylic acid, 3-methyl-3-(4,4,4-trifluorobutyl)-, methyl ester

Research Briefing on 2-Oxiranecarboxylic acid, 3-methyl-3-(4,4,4-trifluorobutyl)-, methyl ester (CAS: 1600670-77-6)

In recent years, the compound 2-Oxiranecarboxylic acid, 3-methyl-3-(4,4,4-trifluorobutyl)-, methyl ester (CAS: 1600670-77-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This epoxide derivative, characterized by its unique trifluorobutyl substituent, has shown promising potential in various applications, including drug synthesis and medicinal chemistry. The following briefing provides an overview of the latest research developments related to this compound, highlighting its synthesis, biological activity, and potential therapeutic applications.

The synthesis of 2-Oxiranecarboxylic acid, 3-methyl-3-(4,4,4-trifluorobutyl)-, methyl ester has been optimized in recent studies to improve yield and purity. Researchers have employed advanced catalytic methods, such as asymmetric epoxidation, to achieve enantioselective synthesis, which is critical for its application in chiral drug development. The compound's stability under physiological conditions has also been investigated, with findings suggesting its suitability as a precursor for further chemical modifications.

In terms of biological activity, preliminary studies have explored the compound's interactions with various enzymes and receptors. Its trifluorobutyl moiety is believed to enhance binding affinity and metabolic stability, making it a valuable scaffold for designing novel inhibitors or modulators. Recent in vitro assays have demonstrated its potential as a lead compound for targeting specific pathways involved in inflammation and oncology.

One of the most notable applications of 1600670-77-6 is its role in the development of prodrugs. Researchers have successfully conjugated this epoxide derivative with bioactive molecules to improve their pharmacokinetic properties. For instance, a recent study reported the synthesis of a prodrug for a known anticancer agent, where the epoxide moiety facilitated controlled release and targeted delivery, resulting in enhanced efficacy and reduced side effects.

Despite these advancements, challenges remain in the large-scale production and clinical translation of compounds derived from 2-Oxiranecarboxylic acid, 3-methyl-3-(4,4,4-trifluorobutyl)-, methyl ester. Issues such as scalability, cost-effectiveness, and regulatory compliance need to be addressed. Ongoing research is focused on addressing these hurdles, with collaborations between academic institutions and pharmaceutical companies playing a pivotal role.

In conclusion, 1600670-77-6 represents a versatile and promising compound in the realm of chemical biology and drug discovery. Its unique structural features and demonstrated biological activities make it a valuable tool for researchers aiming to develop next-generation therapeutics. Future studies are expected to further elucidate its mechanisms of action and expand its applications in medicine.